Cas no 2618458-93-6 (Mevalonic acid lithium salt)
Mevalonic acid lithium salt Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 3,5-dihydroxy-3-methyl-, lithium salt (1:1)
- Mevalonic acid lithium salt
- HY-113071A
- AKOS040744289
- MVA (lithium salt)
- F82318
- lithium;3,5-dihydroxy-3-methylpentanoate
- T19426
- Mevalonic acid (lithium salt)
- lithium(1+) ion 3,5-dihydroxy-3-methylpentanoate
- 2618458-93-6
- CS-0079012
- (+/-)-MVA-LI
- EN300-25091230
- MS-22871
- Z3487096123
-
- MDL: MFCD21363370
- Inchi: 1S/C6H12O4.Li.H/c1-6(10,2-3-7)4-5(8)9;;/h7,10H,2-4H2,1H3,(H,8,9);;
- InChI Key: MQZGDCKLCLKWLQ-UHFFFAOYSA-N
- SMILES: C(C(=O)O)C(O)(C)CCO.[LiH]
Computed Properties
- Exact Mass: 154.08173726g/mol
- Monoisotopic Mass: 154.08173726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 128
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.6Ų
Mevalonic acid lithium salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1237932-5mg |
Mevalonic acid lithium salt |
2618458-93-6 | 98% | 5mg |
$405 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1237932-50mg |
Mevalonic acid lithium salt |
2618458-93-6 | 98% | 50mg |
$810 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1237932-100mg |
Mevalonic acid lithium salt |
2618458-93-6 | 98% | 100mg |
$1455 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1237932-250mg |
Mevalonic acid lithium salt |
2618458-93-6 | 98% | 250mg |
$2585 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1237932-500mg |
Mevalonic acid lithium salt |
2618458-93-6 | 98% | 500mg |
$4190 | 2024-06-05 | |
| Enamine | EN300-25091230-0.05g |
lithium(1+) 3,5-dihydroxy-3-methylpentanoate |
2618458-93-6 | 95% | 0.05g |
$260.0 | 2024-06-19 | |
| Enamine | EN300-25091230-0.1g |
lithium(1+) 3,5-dihydroxy-3-methylpentanoate |
2618458-93-6 | 95% | 0.1g |
$388.0 | 2024-06-19 | |
| Enamine | EN300-25091230-0.25g |
lithium(1+) 3,5-dihydroxy-3-methylpentanoate |
2618458-93-6 | 95% | 0.25g |
$554.0 | 2024-06-19 | |
| Enamine | EN300-25091230-0.5g |
lithium(1+) 3,5-dihydroxy-3-methylpentanoate |
2618458-93-6 | 95% | 0.5g |
$873.0 | 2024-06-19 | |
| Enamine | EN300-25091230-1.0g |
lithium(1+) 3,5-dihydroxy-3-methylpentanoate |
2618458-93-6 | 95% | 1.0g |
$1119.0 | 2024-06-19 |
Mevalonic acid lithium salt Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Mevalonic acid lithium salt
Introduction to Mevalonic acid lithium salt (CAS No: 2618458-93-6)
Mevalonic acid lithium salt, identified by the Chemical Abstracts Service Number (CAS No) 2618458-93-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This lithium salt derivative of mevalonic acid has garnered attention due to its unique chemical properties and potential applications in medicinal research. Mevalonic acid, a five-carbon isoprenoid intermediate, plays a crucial role in the mevalonate pathway, which is essential for the biosynthesis of isoprenoids and cholesterol. The lithium salt form of mevalonic acid enhances its solubility and reactivity, making it a valuable tool in synthetic and analytical chemistry.
The mevalonic acid lithium salt is synthesized through a process that involves the neutralization of mevalonic acid with lithium hydroxide or another suitable lithium base. This reaction yields a crystalline solid that exhibits high purity and stability, making it suitable for various laboratory applications. The compound's lithium cation can interact with biological molecules, which has implications for its potential use in drug design and development.
In recent years, there has been growing interest in the role of mevalonate pathway inhibitors in treating various diseases, including cancer, inflammation, and metabolic disorders. Research has shown that inhibiting this pathway can disrupt the synthesis of cholesterol and isoprenoids, which are critical for cell signaling and proliferation. The mevalonic acid lithium salt has been investigated as a potential inhibitor due to its ability to modulate enzymatic activity in the mevalonate pathway. Studies have demonstrated that it can interfere with the production of mevalonate pyrophosphate (MPP), a key intermediate in this pathway.
One of the most significant applications of mevalonic acid lithium salt is in the field of oncology. Preclinical studies have indicated that it may have anti-proliferative effects on cancer cells by inhibiting HMG-CoA reductase, the enzyme responsible for converting HMG-CoA to mevalonate. Additionally, its ability to interact with cellular signaling pathways suggests potential therapeutic benefits in managing inflammation-related diseases. The compound's lithium component may also contribute to its pharmacological effects by influencing intracellular signaling processes.
The< strong>mevalonic acid lithium salt CAS No 2618458-93-6 has also been explored for its role in neuroprotective therapies. Emerging research suggests that modulating the mevalonate pathway may help protect against neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and exert its effects on neural cells makes it an attractive candidate for further investigation.
In addition to its biological significance, mevalonic acid lithium salt is valuable in synthetic chemistry. Its reactivity allows for the facile preparation of complex molecules and intermediates used in drug synthesis. The compound's stability under various conditions makes it a reliable reagent in organic synthesis and catalytic processes.
The< strong>mevalonic acid lithium salt CAS No 2618458-93-6 is also being studied for its potential applications in biotechnology. Researchers are exploring its use as a substrate or inhibitor in enzymatic assays, which could aid in understanding metabolic pathways and developing new biocatalysts.
The future prospects of mevalonic acid lithium salt are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. As our understanding of cellular metabolism and signaling continues to evolve, compounds like this will play an increasingly important role in drug discovery and development.
In conclusion, mevalonic acid lithium salt, CAS No 2618458-93-6, is a versatile compound with significant potential in pharmaceutical research. Its unique properties make it a valuable tool for studying metabolic pathways, developing new drugs, and advancing our understanding of cellular processes.
2618458-93-6 (Mevalonic acid lithium salt) Related Products
- 150-97-0(3,5-dihydroxy-3-methylpentanoic acid)
- 10021-16-6(Pentanoic-4-d acid,3,5-dihydroxy-3-methyl-, (R*,R*)- (9CI))
- 52939-72-7(Pentanedioic acid,3-ethyl-3-hydroxy-)
- 52939-64-7(Pentanedioic acid, 3-hydroxy-3-pentadecyl-)
- 503-49-1(Meglutol)
- 55095-03-9(Pentanoic acid,3-ethyl-3,5-dihydroxy-)
- 6966-34-3(Octanoic acid,3-hydroxy-3-methyl-)
- 150-96-9(3-Hydroxy-3-methylpentanoic acid)
- 32451-23-3(Pentanoic acid,3,5-dihydroxy-3-methyl-, (3S)-)
- 541-07-1(Pentanoic acid,3-hydroxy-3-methyl-5-oxo-)